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Compound of Interest

Compound Name: Lysipressin acetate

Cat. No.: B3029928 Get Quote

This guide provides troubleshooting and frequently asked questions (FAQs) for researchers,

scientists, and drug development professionals working with Lysipressin acetate.

Frequently Asked Questions (FAQs)
Q1: What is the correct molecular weight to use for calculating the molarity of Lysipressin
acetate?

A1: The molecular weight of Lysipressin acetate is 1116.27 g/mol .[1][2][3] This value should

be used for all molarity calculations to ensure accuracy in your experiments. The molecular

formula for the acetate salt is C48H69N13O14S2.[1][3][4]

Q2: How do I calculate the mass of Lysipressin acetate needed to prepare a stock solution of

a specific molarity?

A2: To calculate the mass required, use the following formula:

Mass (g) = Desired Concentration (mol/L) × Desired Volume (L) × Molecular Weight ( g/mol )

For example, to prepare 1 mL of a 10 mM stock solution:

Mass (g) = 0.01 mol/L × 0.001 L × 1116.27 g/mol

Mass (g) = 0.0111627 g
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Mass (mg) = 11.16 mg

Q3: What is the recommended solvent for preparing a stock solution of Lysipressin acetate?

A3: Dimethyl sulfoxide (DMSO) is the recommended solvent for preparing primary stock

solutions, with a solubility of at least 100 mg/mL (89.58 mM).[1][5] For aqueous applications,

Lysipressin acetate is also soluble in water at concentrations up to 100 mg/mL and in 0.1 M

acetic acid at 20 mg/mL.[5][6] Always use fresh, anhydrous grade DMSO, as absorbed

moisture can significantly reduce the solubility of the compound.[5]

Q4: My Lysipressin acetate powder is not dissolving completely. What should I do?

A4: If you encounter solubility issues, consider the following troubleshooting steps:

Confirm Solvent Quality: Ensure you are using fresh, high-purity, anhydrous solvent.

Hygroscopic DMSO (DMSO that has absorbed water) can be problematic.[2][5]

Vortexing/Sonication: Gently vortex the solution. If crystals persist, brief sonication in a water

bath can aid dissolution.

Gentle Warming: Warming the solution to 37°C for a short period can also help. Avoid

excessive heat, which could degrade the peptide.

Check for Saturation: Ensure you have not exceeded the solubility limit of the compound in

your chosen solvent (see table below).

Q5: What are the proper storage conditions for Lysipressin acetate powder and stock

solutions?

A5: Proper storage is critical to maintain the stability and activity of Lysipressin acetate.

Powder: The lyophilized powder should be stored at -20°C for long-term storage (up to 3

years).[1][2]

Stock Solutions: Once dissolved, aliquot the stock solution into single-use volumes to

prevent repeated freeze-thaw cycles.[1][5] These aliquots should be stored at -80°C for up to

6 months or at -20°C for up to 1 month.[2][5]
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Q6: How should I prepare working solutions for in vivo experiments from a DMSO stock?

A6: For in vivo studies, it is common to dilute the DMSO stock solution into a physiologically

compatible vehicle. A common formulation involves the sequential addition of co-solvents.[1][2]

For example, to prepare a working solution, you can add your DMSO stock to a vehicle

containing PEG300, Tween-80, and saline.[1] It is recommended to prepare these working

solutions fresh on the day of use.[2]

Physicochemical and Solubility Data
The following table summarizes key quantitative data for Lysipressin acetate.

Property Value Citations

Molecular Formula C48H69N13O14S2 [1][3][4]

Molecular Weight 1116.27 g/mol [1][2][3][4]

CAS Number 83968-49-4 [1][2][5]

Appearance White to off-white solid powder [1][2]

Solubility (In Vitro)

   DMSO ≥ 100 mg/mL (89.58 mM) [1][2][5]

   Water 100 mg/mL [5]

Storage (Powder) -20°C (3 years), 4°C (2 years) [1]

Storage (In Solvent)
-80°C (6 months), -20°C (1

month)
[1][2][5]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Lysipressin Acetate Stock Solution in DMSO

Calculation: Calculate the mass of Lysipressin acetate required. To make 1 mL of a 10 mM

stock, you will need 11.16 mg.
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Weighing: Carefully weigh the calculated mass of the lyophilized powder in a microcentrifuge

tube.

Dissolution: Add the appropriate volume of fresh, anhydrous DMSO to the tube. For a 10 mM

solution using 11.16 mg of powder, add 1 mL of DMSO.

Mixing: Cap the tube securely and vortex until the powder is completely dissolved. If

necessary, use brief sonication to aid dissolution.

Storage: Aliquot the stock solution into smaller, single-use volumes and store at -80°C.

Protocol 2: Preparation of a 100 µM Working Solution

Thawing: Thaw a single aliquot of the 10 mM stock solution at room temperature.

Dilution (1:10): Dilute the 10 mM stock solution 1:10 in your desired assay buffer or cell

culture medium to create a 1 mM intermediate solution. For example, add 10 µL of the 10

mM stock to 990 µL of buffer.

Final Dilution (1:10): Further dilute the 1 mM intermediate solution 1:10 to achieve the final

100 µM working concentration. For example, add 100 µL of the 1 mM solution to 900 µL of

buffer.

Use: Use the freshly prepared working solution immediately in your experiment. Do not store

diluted aqueous solutions for long periods.
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Caption: Workflow for preparing Lysipressin acetate stock solutions.
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Caption: Simplified Lysipressin signaling pathway via the V2 receptor.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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